Cas no 269736-36-9 (Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI))

Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI) structure
269736-36-9 structure
Product Name:Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI)
CAS No:269736-36-9
MF:C10H9NO2S
MW:207.248961210251
CID:1023080
Update Time:2024-06-14

Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester (9CI)
    • methyl 3-isothiocyanato-4-methylbenzoate
    • Benzoic acid, 3-isothiocyanato-4-methyl-, methyl ester
    • Inchi: 1S/C10H9NO2S/c1-7-3-4-8(10(12)13-2)5-9(7)11-6-14/h3-5H,1-2H3
    • InChI Key: MPPVOZHMORPKRB-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(C)C(N=C=S)=C1

Computed Properties

  • Exact Mass: 207.035
  • Monoisotopic Mass: 207.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.8A^2
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